(2S,4R)-1-[(2S)-2-[[2-[4-[4-[4-[3-[4-cyano-3-(trifluoromethyl)phenyl]-5,5-dimethyl-4-oxo-2-sulfanylideneimidazolidin-1-yl]phenyl]phenoxy]butoxy]acetyl]amino]-3,3-dimethylbutanoyl]-4-hydroxy-N-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl]pyrrolidine-2-carboxamide;hydrate

• IUPAC Name: (2S,4R)-1-[(2S)-2-[[2-[4-[4-[4-[3-[4-cyano-3-(trifluoromethyl)phenyl]-5,5-dimethyl-4-oxo-2-sulfanylideneimidazolidin-1-yl]phenyl]phenoxy]butoxy]acetyl]amino]-3,3-dimethylbutanoyl]-4-hydroxy-N-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl]pyrrolidine-2-carboxamide;hydrate
• InChI: InChI=1S/C53H56F3N7O7S2.H2O/c1-32-45(72-31-59-32)36-11-9-33(10-12-36)28-58-47(66)43-26-40(64)29-61(43)48(67)46(51(2,3)4)60-44(65)30-69-23-7-8-24-70-41-21-16-35(17-22-41)34-13-18-38(19-14-34)63-50(71)62(49(68)52(63,5)6)39-20-15-37(27-57)42(25-39)53(54,55)56;/h9-22,25,31,40,43,46,64H,7-8,23-24,26,28-30H2,1-6H3,(H,58,66)(H,60,65);1H2/t40-,43+,46-;/m1./s1
• InChI Key: NBHWEDHRTGEGEB-VKZLHUHRSA-N
• Canonical SMILES: CC1=C(SC=N1)C2=CC=C(C=C2)CNC(=O)C3CC(CN3C(=O)C(C(C)(C)C)NC(=O)COCCCCOC4=CC=C(C=C4)C5=CC=C(C=C5)N6C(=S)N(C(=O)C6(C)C)C7=CC(=C(C=C7)C#N)C(F)(F)F)O.O
• Isomeric SMILES: CC1=C(SC=N1)C2=CC=C(C=C2)CNC(=O)[C@@H]3C[C@H](CN3C(=O)[C@H](C(C)(C)C)NC(=O)COCCCCOC4=CC=C(C=C4)C5=CC=C(C=C5)N6C(=S)N(C(=O)C6(C)C)C7=CC(=C(C=C7)C#N)C(F)(F)F)O.O
• Molecular Formula: C53H58F3N7O8S2
• Molecular Weight: 1042.2 g/mol
• CAS No.: 1973403-00-7

Description

ARCC-4 is a PROTAC, acting as an androgen receptor degrader. ARCC-4 is a low-nanomolar androgen receptor degrader able to degrade about 95% of cellular androgen receptors. ARCC-4 inhibits prostate tumor cell proliferation, degrades clinically relevant androgen receptor point mutants and unlike enzalutamide, retains antiproliferative effect in a high androgen environment. Thus, ARCC-4 exemplifies how protein degradation can address the drug resistance hurdles of enzalutamide.

Scientific Research Applications

Heterocyclic Compound Synthesis

The synthesis of heterocyclic compounds is a critical area of study due to their significance in pharmaceuticals. For instance, research has explored the synthesis of various pyrazole, pyridine, and pyrimidine derivatives through key intermediates such as enaminonitriles and carbonohydrazonoyl dicyanide. These compounds are characterized by their complex structures and potential for diverse biological activities (Fadda et al., 2012). Similarly, alternative products in one-pot reactions involving benzylidenemalononitrile and other reactants have been identified, leading to novel N-methyl benzoylmethylsulfanyl and acetamide derivatives (Krauze et al., 2007).

Antimicrobial and Anticancer Activities

Thiazole and pyrazole derivatives, especially those based on tetrahydrobenzothiophene moieties, have shown promising antimicrobial activities. Synthesis strategies have yielded compounds with significant efficacy against various bacterial and fungal strains (Gouda et al., 2010). Moreover, novel pyrazolopyrimidines derivatives have been developed as anticancer and anti-5-lipoxygenase agents, demonstrating the potential of heterocyclic compounds in therapeutic applications (Rahmouni et al., 2016).

Supramolecular Aggregation and Conformational Studies

Structural modifications in thiazolo[3,2-a]pyrimidines have been shown to affect their supramolecular aggregation, offering insights into their conformational features. Such studies are vital for understanding the molecular basis of their biological activities and for designing compounds with improved pharmacological profiles (Nagarajaiah et al., 2014).

Molecular Docking and Computational Studies

Computational studies, including docking studies and ADME (Absorption, Distribution, Metabolism, and Excretion) analysis, are crucial for predicting the biological activity of synthesized compounds. For example, chromeno[4,3-b]pyridine derivatives have been subjected to computational analysis to evaluate their potential as breast cancer therapeutics (Abd El Ghani et al., 2022).